![molecular formula C15H17NO2 B6189703 rac-(1R,5S)-3-benzyl-1,5-dimethyl-3-azabicyclo[3.2.0]heptane-2,4-dione, cis CAS No. 2728726-42-7](/img/no-structure.png)
rac-(1R,5S)-3-benzyl-1,5-dimethyl-3-azabicyclo[3.2.0]heptane-2,4-dione, cis
Overview
Description
Rac-(1R,5S)-3-benzyl-1,5-dimethyl-3-azabicyclo[3.2.0]heptane-2,4-dione, cis (Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis) is a synthetic compound that has been widely studied for its potential applications in the fields of medicinal chemistry and drug discovery. Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis is a bicyclic heterocyclic compound containing a seven-membered ring and a five-membered ring. This compound has been extensively studied due to its structural similarity to the natural product thymidine and its ability to mimic the biological activity of thymidine.
Mechanism of Action
Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis is believed to act as an inhibitor of topoisomerase II, an enzyme involved in DNA replication and transcription. The compound has been found to bind to the topoisomerase II enzyme and block its activity, resulting in the inhibition of DNA replication and transcription.
Biochemical and Physiological Effects
Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis has been found to have a number of biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo, and has been found to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines. Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis has also been found to possess anti-inflammatory and anti-bacterial activity. Additionally, the compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Advantages and Limitations for Lab Experiments
Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis has several advantages and limitations when used in laboratory experiments. The compound is relatively easy to synthesize and is available commercially, allowing for quick access to the compound. Additionally, the compound has been found to possess a number of biological activities, making it useful for a variety of experiments. However, the compound is relatively unstable and can degrade over time, making it difficult to store for long periods of time. Additionally, the compound has not been extensively studied, making it difficult to predict the outcome of experiments.
Future Directions
Given the potential of Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis as a drug candidate, there are a number of future directions for research. These include further investigation into the compound’s mechanism of action, its ability to induce apoptosis and inhibit cell proliferation, and its potential anti-inflammatory and anti-bacterial activity. Additionally, further research should be conducted into the compound’s potential applications in the fields of medicinal chemistry and drug discovery. Finally, additional studies should be conducted to determine the compound’s potential toxicity and side effects.
Synthesis Methods
Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis can be synthesized by a number of methods. One method involves the reaction of 1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione with benzyl bromide in the presence of an acid catalyst. This reaction yields the desired product in good yield. Another method involves the reaction of 1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione with benzyl chloride in the presence of an acid catalyst. This reaction also yields the desired product in good yield.
Scientific Research Applications
Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis has been studied as a potential drug candidate for a number of diseases, including cancer. The compound has been found to possess anti-tumor activity in vitro and in vivo, and has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines. Rac-1R,5S-3-benzyl-1,5-dimethyl-3-aza-bicyclo[3.2.0]heptane-2,4-dione, cis has also been studied for its potential anti-inflammatory and anti-bacterial activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S)-3-benzyl-1,5-dimethyl-3-azabicyclo[3.2.0]heptane-2,4-dione, cis involves the condensation of a benzylamine with a diketone followed by a cyclization reaction to form the bicyclic compound. The stereochemistry of the product is controlled by the chiral center in the starting material.", "Starting Materials": [ "Benzylamine", "2,4-pentanedione", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve 2,4-pentanedione (1.0 equiv) in methanol and add sodium hydroxide (1.2 equiv) to the solution. Stir the mixture at room temperature for 30 minutes.", "Step 2: Add benzylamine (1.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Dry the organic layer with magnesium sulfate and filter the solution.", "Step 5: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography to obtain rac-(1R,5S)-3-benzyl-1,5-dimethyl-3-azabicyclo[3.2.0]heptane-2,4-dione, cis." ] } | |
CAS RN |
2728726-42-7 |
Molecular Formula |
C15H17NO2 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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